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Compound of Interest

Compound Name: Isotrazodone

Cat. No.: B15353996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isotrazodone, a known impurity and metabolite of the antidepressant drug Trazodone, is a

critical compound for study in pharmaceutical development and safety assessment. Accurate

and reproducible preparation of Isotrazodone solutions is fundamental for a variety of in vitro

and in vivo experimental settings. This document provides a detailed protocol for the

preparation of Isotrazodone solutions, information on its solubility and stability, and a putative

mechanism of action based on its structural relationship to Trazodone.

Chemical Information
Property Value

Chemical Name
1-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]

[1,2,4]triazolo[4,3-a]pyridin-1-ium-3-olate

Synonyms
Trazodone Impurity 59, Trazodone

Isotrazodone, Trazodone EP Impurity M

CAS Number 157072-18-9[1][2]

Molecular Formula C₁₉H₂₂ClN₅O[2]

Molecular Weight 371.86 g/mol [2]
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Solubility Data
Quantitative solubility data for Isotrazodone is limited in publicly available literature. However,

based on information from chemical suppliers and analytical methods for related compounds,

the following qualitative solubility information has been compiled.

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Slightly Soluble[1]

A common solvent for

preparing stock solutions of

nonpolar compounds for

biological assays.

Methanol Slightly Soluble[1]

Often used in analytical

chemistry for sample

preparation.

Ethanol No data available
Expected to have slight

solubility similar to methanol.

Water Likely poorly soluble

Based on the high lipophilicity

of the parent compound,

Trazodone.[3]

Acetonitrile/Water/Formic Acid Soluble in mixtures

Diluents containing

acetonitrile, water, and formic

acid are used for analytical

standards of Trazodone and its

impurities.[4]

Acetonitrile/Methanol/Water/T

HF
Soluble in mixtures

Mobile phases for HPLC

analysis of Trazodone and its

impurities often contain these

solvent combinations,

indicating solubility.

Experimental Protocol: Preparation of a 10 mM
Isotrazodone Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Isotrazodone in DMSO, a

common starting point for further dilutions in experimental buffers.

Materials:

Isotrazodone (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and sterile, disposable tips

Procedure:

Pre-weighing Preparation: Allow the container of Isotrazodone to equilibrate to room

temperature before opening to prevent condensation, as the compound can be hygroscopic.

[1]

Weighing Isotrazodone: Accurately weigh a precise amount of Isotrazodone solid using an

analytical balance. For a 10 mM stock solution, this will be approximately 3.72 mg per 1 mL

of DMSO.

Dissolution:

Transfer the weighed Isotrazodone to a suitable microcentrifuge tube or amber glass vial.

Add the calculated volume of anhydrous DMSO.

Vortex the solution vigorously for 1-2 minutes to aid dissolution. Gentle warming (to no

more than 37°C) may be applied if necessary, but caution should be exercised to avoid

degradation.
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Visual Inspection: Visually inspect the solution to ensure that all of the solid has dissolved

and the solution is clear. If particulates remain, continue vortexing or gently sonicate for a

short period.

Storage: Store the 10 mM Isotrazodone stock solution at -20°C in a tightly sealed, light-

protected container.[1] For long-term storage, consider aliquoting the stock solution to

minimize freeze-thaw cycles.

Stability
Specific stability data for Isotrazodone in solution is not readily available. However, information

on the stability of the parent compound, Trazodone, can provide some guidance.

pH: The stability of Trazodone hydrochloride in aqueous solutions is pH-dependent, with a

pH between 5.0 and 6.0 being optimal.[5] It is advisable to maintain a similar pH range for

aqueous working solutions of Isotrazodone to minimize degradation.

Solution Stability: Analytical solutions of Trazodone and its impurities have been found to be

stable for at least 24 hours when prepared in a suitable diluent (e.g., a mixture of methanol,

acetonitrile, THF, and trifluoroacetic acid in water).

Storage: As a solid, Isotrazodone is noted to be hygroscopic and should be stored in a

freezer at -20°C under an inert atmosphere.[1] Stock solutions in DMSO should also be

stored at -20°C.

Putative Mechanism of Action and Signaling
Pathway
Direct experimental evidence for the mechanism of action of Isotrazodone is currently lacking.

However, as a close structural analog and impurity of Trazodone, it is plausible that

Isotrazodone shares some pharmacological properties with its parent compound. Trazodone is

classified as a Serotonin Antagonist and Reuptake Inhibitor (SARI).[3]

The established mechanism of action for Trazodone involves:

Antagonism of Serotonin 5-HT₂ₐ and 5-HT₂C Receptors: This is a primary mechanism

contributing to its antidepressant and anxiolytic effects.[6][7]
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Inhibition of the Serotonin Transporter (SERT): This action increases the concentration of

serotonin in the synaptic cleft, though this effect is less potent than that of selective serotonin

reuptake inhibitors (SSRIs).[8]

Antagonism of α₁-adrenergic receptors: This contributes to side effects such as orthostatic

hypotension and sedation.[6]

Weak antagonism of Histamine H₁ receptors: This also contributes to its sedative effects.[9]

Based on this, a putative signaling pathway for Isotrazodone can be proposed, assuming a

similar interaction with serotonergic and adrenergic receptors.
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Caption: Putative signaling pathway of Isotrazodone.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of an Isotrazodone stock

solution.
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Caption: Workflow for Isotrazodone solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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